4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide
Description
4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide is a chemical compound with the molecular formula C11H13BrClNO2 and a molecular weight of 306.58 . It is used in research and has potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzamide core with bromine and chlorine substituents at the 4 and 2 positions, respectively. It also has a N-(1-hydroxy-2-methylpropan-2-yl) group attached to the benzamide core .Scientific Research Applications
Synthesis and Structural Characterization
Synthesis and Spectral Properties
Research has delved into synthesizing new compounds using 4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide as a precursor or a structural component. For example, the synthesis of phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands has been explored, highlighting the chemical's versatility in forming complex structures with potential applications in electrochemical and magnetic studies (Amudha, Thirumavalavan, & Kandaswamy, 1999).
Antagonists and Biological Activity
The compound has also been utilized in synthesizing N-Piperidine benzamides CCR5 antagonists, showcasing its application in developing bioactive molecules with potential therapeutic uses (Cheng De-ju, 2015). Similar studies have been conducted to create novel non-peptide CCR5 antagonists, further emphasizing the chemical's role in medicinal chemistry (Cheng De-ju, 2014).
Chemical Properties and Reactivity
Electrochemical and Magnetic Behavior
The electrochemical and magnetic behaviors of complexes derived from this compound and its related ligands have been studied, providing insights into their potential applications in material science and magnetic resonance imaging (Amudha, Thirumavalavan, & Kandaswamy, 1999).
Radical Cyclisation and Tetrahydrofuran Derivatives
The compound's involvement in selective radical cyclization processes to produce tetrahydrofuran derivatives has been examined, illustrating its utility in synthetic organic chemistry and the development of novel synthetic pathways (Esteves, Ferreira, & Medeiros, 2007).
properties
IUPAC Name |
4-bromo-2-chloro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrClNO2/c1-11(2,6-15)14-10(16)8-4-3-7(12)5-9(8)13/h3-5,15H,6H2,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQVICSBTFPBXAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)NC(=O)C1=C(C=C(C=C1)Br)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2S)-1-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-propan-2-ylcyclopropane-1-carboxylic acid](/img/structure/B2998818.png)
![3-(7-Methoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol](/img/structure/B2998824.png)
![1-(3,4-dimethylphenyl)-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B2998828.png)
![6-(2-(benzyloxy)benzyl)-9-methyl-6H-indolo[2,3-b]quinoxaline](/img/structure/B2998830.png)
![2-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one](/img/structure/B2998836.png)
![1-[(4-methoxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid](/img/structure/B2998837.png)
![1-[2-Methoxy-5-(trifluoromethyl)phenyl]-N-methylmethanamine;hydrochloride](/img/structure/B2998840.png)